Cas no 13074-65-2 (2-Hexylcyclopentanone (95%))

2-Hexylcyclopentanone (95%) structure
2-Hexylcyclopentanone (95%) structure
Product Name:2-Hexylcyclopentanone (95%)
CAS No:13074-65-2
Molecular Formula:C11H20O
Molecular Weight:168.2759
CID:86858

2-Hexylcyclopentanone (95%) Properties

Names and Identifiers

    • 2-Hexylcyclopentanone
    • 2-n-Hexylcyclopentanone
    • 2-hexyl-cyclopentanon
    • hexylcyclopentanone
    • Jasmatone
    • 2-Hexylcyclopentan-1-on
    • 2-Hexyl-1-cyclopentanone
    • Cyclopentanone, 2-hexyl-
    • 2-hexylcyclopentan-1-one
    • InChIKey： JTHVYOIHZNYRCC-UHFFFAOYSA-N
    • Inchi： 1S/C11H20O/c1-2-3-4-5-7-10-8-6-9-11(10)12/h10H,2-9H2,1H3
    • SMILES： CCCCCCC1CCCC1=O
    • BRN： 2041950

Computed Properties

  • Exact Mass: 168.15100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 5
  • Heavy Atom Count: 12
  • Complexity: 140
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.5
  • Tautomer Count: 3
  • Surface Charge: 0

Experimental Properties

  • LogP: 3.32600
  • PSA: 17.07000
  • Refractive Index: 1.4503 (20 ºC)
  • Boiling Point: 118 ºC (10 Torr)
  • Flash Point: 88.6±10.7 ºC,
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • Color/Form: Not determined.
  • Solubility: Not determined
  • Density: 0.891±0.06 g/cm3 (20 ºC 760 Torr),

2-Hexylcyclopentanone (95%) Security Information

  • RTECS：GY4972000
  • Safety Term：S24/25
  • Safety Instruction： S24/25
  • TSCA：Yes

2-Hexylcyclopentanone (95%) Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Hexylcyclopentanone (95%) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000VCS-50mg
Cyclopentanone, 2-hexyl-
 13074-65-2 95%
50mg
 $86.00
A2B Chem LLC
AA39836-50mg
2-Hexylcyclopentanone
 13074-65-2 95%
50mg
 $58.00
Aaron
AR000VL4-50mg
Cyclopentanone, 2-hexyl-
 13074-65-2 95%
50mg
 $54.00 2025-01-21
abcr
AB136703-1g
2-n-Hexylcyclopentanone, 95%; .
 13074-65-2 95%
1g
 €149.50 2025-02-18
Apollo Scientific
OR936675-25g
2-Hexylcyclopentanone
 13074-65-2 95%
25g
 £130.00 2025-02-20
Chemenu
CM202597-5g
2-Hexylcyclopentanone
 13074-65-2 98%
5g
 $55 2022-06-13
Enamine
EN300-67504-0.1g
2-hexylcyclopentan-1-one
 13074-65-2 95%
0.1g
 $29.0 2023-06-17
Fluorochem
225667-25ml
2-Hexylcyclopentanone
 13074-65-2 95%
25ml
 ￡54.00 2022-02-28
TRC
H295708-1g
2-Hexylcyclopentanone (95%)
 13074-65-2
1g
 $ 50.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H117489-25ml
2-Hexylcyclopentanone (95%)
 13074-65-2 ≥96%(GC)
25ml
 ¥1029.90 2023-09-02

2-Hexylcyclopentanone (95%) Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:13074-65-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13074-65-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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